Cas no 2097979-18-3 (N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride)

• Product Name: N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride
• CAS No: 2097979-18-3
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• CID: 5049095
• Update Time: 2025-05-21

N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride
• N-piperidin-4-yloxolane-2-carboxamide;hydrochloride
• N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride

• Inchi： 1S/C10H18N2O2.ClH/c13-10(9-2-1-7-14-9)12-8-3-5-11-6-4-8;/h8-9,11H,1-7H2,(H,12,13);1H
• InChI Key： BLFMGZRDKKABRG-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1C(NC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 50.4

Additional information on N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride

N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide Hydrochloride: A Comprehensive Overview

N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride, identified by the CAS number 2097979-18-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development.

The molecular structure of N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride comprises a tetrahydrofuran ring, a piperidine moiety, and a carboxamide group, all of which contribute to its distinctive chemical behavior. The tetrahydrofuran ring, a five-membered oxygen-containing ring, is known for its stability and ability to form hydrogen bonds, which can influence the compound's solubility and bioavailability.

Recent studies have explored the synthesis of N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride through various routes, including nucleophilic substitution and amide bond formation reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for further research and potential commercial use.

In terms of pharmacological activity, N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride has shown promise in preclinical models as a modulator of certain cellular pathways. Its ability to interact with specific receptors and enzymes suggests potential applications in treating conditions such as inflammation, pain, or neurological disorders.

The latest research highlights the importance of understanding the stereochemistry of N-(Piperidin-4-yl)tetrahydrofuran-2-carboxamide hydrochloride. Stereoisomers can significantly affect the compound's activity and selectivity, making stereochemical studies crucial for optimizing its therapeutic potential.

Moreover, advancements in computational chemistry have enabled detailed modeling of N-(Piperidin-4-yL)tetrahydrofuran--carboxamide hydrochloride's interactions with biological targets. These computational studies provide valuable insights into its binding affinities and mechanisms of action, guiding further experimental investigations.

In conclusion, N-(Piperidin--yL)tetrahedrofur--carboxamde hydrochlorde, with its CAS number 097979--8--3, represents a promising compound with diverse applications in the chemical and pharmaceutical industries. Continued research into its synthesis, structure-function relationships, and biological activities will undoubtedly unlock new opportunities for its utilization in innovative therapeutic solutions.